Cas no 1268628-19-8 (2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid;)

• Product Name: 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid
• CAS No: 1268628-19-8
• MF: C₁₂H₈F₆O₆
• MW: 362.178745269775
• CID: 4761972
• Update Time: 2025-05-19

2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid; Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(2,2,2-trifluoroethoxy)terephthalic acid
• 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid;

• Inchi： 1S/C12H8F6O6/c13-11(14,15)3-23-7-1-5(9(19)20)8(2-6(7)10(21)22)24-4-12(16,17)18/h1-2H,3-4H2,(H,19,20)(H,21,22)
• InChI Key： JBDNTHMZRUYPBG-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C(=O)O)C(=CC=1C(=O)O)OCC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 420
• XLogP3: 3.1
• Topological Polar Surface Area: 93.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid;

Comprehensive Guide to 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid (CAS No. 1268628-19-8)

2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid (CAS No. 1268628-19-8) is a specialized organic compound that has garnered significant attention in the fields of advanced materials and pharmaceutical research. This compound, characterized by its unique trifluoroethoxy groups, plays a pivotal role in the synthesis of high-performance polymers and bioactive molecules. Its molecular structure, which includes terephthalic acid backbone and trifluoroethoxy substituents, imparts exceptional chemical stability and reactivity, making it a valuable intermediate in various industrial applications.

The growing interest in 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid can be attributed to its versatility and compatibility with modern synthetic methodologies. Researchers and manufacturers are increasingly exploring its potential in the development of fluorinated polymers, which are known for their resistance to heat, chemicals, and environmental degradation. These polymers are widely used in aerospace, electronics, and medical devices, aligning with the current market demand for durable and high-performance materials.

One of the most compelling aspects of 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid is its role in drug discovery and pharmaceutical intermediates. The trifluoroethoxy groups enhance the bioavailability and metabolic stability of drug candidates, addressing key challenges in modern therapeutics. This has led to its incorporation in the synthesis of novel compounds targeting diseases such as cancer and infectious diseases, areas that are currently at the forefront of medical research.

In addition to its pharmaceutical applications, 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid is also utilized in the production of liquid crystals and advanced coatings. These applications leverage the compound's ability to modify surface properties and improve material performance, which is critical in industries such as optoelectronics and renewable energy. As sustainability becomes a global priority, the demand for eco-friendly and high-efficiency materials is driving innovation in these sectors.

The synthesis of 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid involves precise chemical reactions to ensure high purity and yield. Advanced techniques such as microwave-assisted synthesis and catalyzed fluorination are often employed to optimize the production process. These methods not only enhance efficiency but also align with the industry's shift toward greener and more sustainable practices.

Market trends indicate a steady rise in the demand for 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid, particularly in regions with strong pharmaceutical and materials science sectors. Companies are investing in research and development to explore new applications and improve existing formulations. This compound's unique properties make it a key player in the evolving landscape of specialty chemicals.

For researchers and industry professionals, understanding the properties and applications of 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid is essential. Its ability to enhance material performance and drug efficacy positions it as a critical component in cutting-edge technologies. As the scientific community continues to uncover its potential, this compound is poised to play an even greater role in shaping the future of multiple industries.

In summary, 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic Acid (CAS No. 1268628-19-8) is a multifaceted compound with significant applications in advanced materials, pharmaceuticals, and beyond. Its unique chemical structure and versatile reactivity make it a valuable asset in both research and industrial settings. As innovation drives demand, this compound will undoubtedly remain a focal point in the development of next-generation technologies.